2-(2,2-Dimethyl-but-3-ynyloxy)-tetrahydro-pyran

• Molecular Formula: C11H18O2
• Molecular Weight: 182.26 g/mol
• IUPAC Name: 2-(2,2-dimethylbut-3-ynoxy)oxane
• InChI: InChI=1S/C11H18O2/c1-4-11(2,3)9-13-10-7-5-6-8-12-10/h1,10H,5-9H2,2-3H3
• InChI Key: STNGZVNZQACDEK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1CCCCO1)C#C

Description

2-(2,2-Dimethyl-but-3-ynyloxy)-tetrahydro-pyran is a useful research compound. Its molecular formula is C11H18O2 and its molecular weight is 182.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(1-Diazo-2-oxo-propyl)-phosphonic acid dimethyl ester (486 mg, 2.54 mmol) was added to a stirred suspension of 2,2-dimethyl-3-(tetrahydro-pyran-2-yloxy)-propionaldehyde (315 mg, 1.69 mmol) and K2CO3 (700 mg, 5.07 mmol) in methanol (20.0 mL) at room temperature. After overnight stirring, the reaction was diluted with diethyl ether, washed with sat. NaHCO3, brine, dried over Na2SO4 and concentrated to provide a crude oil. Purification by flash column chromatography on silica gel using 20% ethyl ether in hexanes provided 2-(2,2-dimethyl-but-3-ynyloxy)-tetrahydro-pyran (147 mg, 48%) as a pale liquid.